2-(2,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N2O4/c1-11-4-5-12(2)16(8-11)23-10-17(20)18-15-7-6-14(19(21)22)9-13(15)3/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key: LTQKSUNCPVIZQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

2-(2,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide, also known as DMNA, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is a member of the amide class of compounds and is commonly used as a chemical tool to study various biological processes.

Mechanism of Action

2-(2,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide exerts its effects by binding to the sigma-1 receptor, which leads to the modulation of various cellular processes. This receptor is expressed in a variety of tissues, including the brain, and has been implicated in a number of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of ion channels, the regulation of calcium signaling, and the promotion of protein trafficking. In addition, this compound has been shown to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide in scientific research is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various biological processes. However, one limitation of using this compound is its relatively low potency, which may require the use of higher concentrations in experiments.

Future Directions

There are a number of potential future directions for research on 2-(2,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide, including the development of more potent analogs, the investigation of its potential therapeutic applications in neurological disorders, and the exploration of its effects on other cellular processes beyond the sigma-1 receptor. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential role in various biological processes.

Synthesis Methods

2-(2,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide can be synthesized through a multi-step process that involves the reaction of 2,5-dimethylphenol with 2-methyl-4-nitroaniline in the presence of a base, followed by acetylation of the resulting amine with acetic anhydride. The final product is obtained through purification and recrystallization.

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has been used in a wide range of scientific research applications, particularly in the field of neuroscience. This compound has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in a variety of cellular processes, including ion channel regulation, calcium signaling, and protein trafficking.